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Compound of Interest

Compound Name: Potassium perfluoroheptanoate

Cat. No.: B3040504 Get Quote

Potassium Perfluoroheptanoate: A Technical
Guide
CAS Number: 21049-36-5

This technical guide provides a comprehensive overview of Potassium Perfluoroheptanoate,

a synthetic organofluorine compound. The information is intended for researchers, scientists,

and professionals in drug development and related fields. This document summarizes the

available data on its chemical and physical properties, toxicological profile, and potential

mechanisms of action, with a focus on data presentation in structured tables and visualization

of key pathways.

Chemical and Physical Properties
Potassium perfluoroheptanoate is the potassium salt of perfluoroheptanoic acid (PFHpA). As

a per- and polyfluoroalkyl substance (PFAS), its properties are largely dictated by the highly

stable carbon-fluorine bonds. While specific experimental data for the potassium salt are

limited, the properties of its parent acid, PFHpA, provide valuable insights.

Table 1: Physical and Chemical Properties of Perfluoroheptanoic Acid (PFHpA) and Potassium
Perfluoroheptanoate
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Property
Value for
Perfluoroheptanoic
Acid (PFHpA)

Value for
Potassium
Perfluoroheptanoat
e

Data Source

Molecular Formula C7HF13O2 C7F13KO2 PubChem[1][2]

Molecular Weight 364.06 g/mol 402.15 g/mol PubChem[1][2]

IUPAC Name

2,2,3,3,4,4,5,5,6,6,7,7,

7-

Tridecafluoroheptanoi

c acid

potassium;2,2,3,3,4,4,

5,5,6,6,7,7,7-

tridecafluoroheptanoat

e

PubChem[1][2]

Appearance Crystalline solid Data not available NICNAS[3]

Melting Point 24–30 °C Data not available NCBI[4]

Boiling Point 175 °C at 742 mmHg Data not available NCBI[4]

Water Solubility
Expected to be

soluble

Expected to be

soluble
ATSDR[5]

Vapor Pressure
0.017 mmHg at 20°C

(extrapolated)
Data not available NCBI[4]

Synthesis
A specific, detailed synthesis protocol for Potassium Perfluoroheptanoate is not readily

available in the public domain. However, a general approach for the synthesis of potassium

salts of carboxylic acids involves the neutralization of the carboxylic acid with a potassium

base.

General Experimental Workflow for Synthesis
The synthesis of Potassium Perfluoroheptanoate can be conceptualized through the

following workflow:
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General Synthesis Workflow

Perfluoroheptanoic Acid (PFHpA)

Neutralization Reaction
(in a suitable solvent, e.g., water or ethanol)

Potassium Hydroxide (KOH) Solution

Crude Potassium Perfluoroheptanoate Solution

Purification
(e.g., recrystallization, filtration)

Pure Potassium Perfluoroheptanoate
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Proposed PPARα Signaling Pathway for PFHpA

Hepatocyte

Perfluoroheptanoic Acid (PFHpA)

PPARα

Binds and Activates

PPARα/RXR Heterodimer

RXR

Peroxisome Proliferator
Response Element (PPRE)

in DNA

Binds to

Altered Gene Expression

Regulates

↑ Lipid Metabolism Genes
(e.g., ACO, CYP4A) ↑ Peroxisome Proliferation

Hepatotoxicity
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LC-MS/MS Analysis Workflow

Biological Sample
(e.g., Serum)

Spike with Internal Standard

Sample Extraction and Cleanup
(Protein Precipitation, SPE)

Liquid Chromatography (LC)
Separation

Tandem Mass Spectrometry (MS/MS)
Detection

Data Analysis and Quantification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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